N-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

• IUPAC Name: N-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C14H16N2OS/c1-17-11-8-6-10(7-9-11)15-14-16-12-4-2-3-5-13(12)18-14/h6-9H,2-5H2,1H3,(H,15,16)
• InChI Key: IPFYDCKXBRAMPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC3=C(S2)CCCC3
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol

Description

N-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine is a useful research compound. Its molecular formula is C14H16N2OS and its molecular weight is 260.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 260.09833431 g/mol and the complexity rating of the compound is 269. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

N-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine and its derivatives have been extensively studied for their antitumor properties. One study highlighted the synthesis of N-acyl derivatives of arylamines, showing that N-acetylation and oxidation are primary metabolic transformations of these compounds, with varying effects on their antitumor activity depending on the nature of the substituent. The study emphasizes the role of metabolism in the mechanism of action of these benzothiazoles, which display potent and selective activity against breast, ovarian, colon, and renal cancer cell lines (Chua et al., 1999).

Prodrug Development

Research has also focused on the development of prodrugs to enhance the properties of these compounds. A study on novel amino acid prodrugs of 2-(4-amino-3-methylphenyl)benzothiazoles showed that these prodrugs retain selective, potent antitumor properties in vitro and in vivo, suggesting a potential for clinical evaluation (Bradshaw et al., 2002).

Enzyme Inhibition and Nitric Oxide Scavenging

Another study explored the synthesis of new 2-amino-6-arylbenzothiazoles and examined their urease enzyme inhibition and nitric oxide (NO) scavenging activity. The findings indicated significant activity in these areas, showcasing the potential pharmacological applications of these compounds (Gull et al., 2013).

Anticonvulsant and Neuroprotective Effects

Further research has been conducted on the anticonvulsant and neuroprotective effects of N-(substituted benzothiazol-2-yl)amides. This study synthesized a series of derivatives and evaluated their effects, identifying compounds with promising anticonvulsant activity and neuroprotective effects, indicating their potential use in neurological conditions (Hassan et al., 2012).